Cas no 100137-37-9 (Benzenesulfonamide,4,4'-dithiobis[3-nitro- (6CI,9CI))

Benzenesulfonamide,4,4'-dithiobis[3-nitro- (6CI,9CI) structure
100137-37-9 structure
Product Name:Benzenesulfonamide,4,4'-dithiobis[3-nitro- (6CI,9CI)
CAS No:100137-37-9
MF:C12H10N4O8S4
MW:466.489797115326
CID:152139
PubChem ID:318493
Update Time:2025-04-19

Benzenesulfonamide,4,4'-dithiobis[3-nitro- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-nitro-4-[(2-nitro-4-sulfamoylphenyl)disulfanyl]benzenesulfonamide
    • NSC 255089
    • CHEMBL121091
    • Q6F5NUX32Z
    • 4,4'-Dithiobis(3-nitrobenzenesulfonamide)
    • 100137-37-9
    • UNII-Q6F5NUX32Z
    • Benzenesulfonamide, 4,4'-dithiobis[3-nitro-
    • Benzenesulfonamide, 4,4'-dithiobis(3-nitro-
    • DTXSID40142973
    • 3-nitro-4-[(2-nitro-4-sulfamoyl-phenyl)disulfanyl]benzenesulfonamide
    • NSC-255089
    • NSC255089
    • Benzenesulfonamide,4,4'-dithiobis[3-nitro- (6CI,9CI)
    • Inchi: 1S/C12H10N4O8S4/c13-27(21,22)7-1-3-11(9(5-7)15(17)18)25-26-12-4-2-8(28(14,23)24)6-10(12)16(19)20/h1-6H,(H2,13,21,22)(H2,14,23,24)
    • InChI Key: BMNWYRSTEGXYJW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])SSC1C=CC(=CC=1[N+](=O)[O-])S(N)(=O)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 465.9383
  • Monoisotopic Mass: 465.938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 729
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 279Ų

Experimental Properties

  • Density: 1.89
  • Boiling Point: 709.3°Cat760mmHg
  • Flash Point: 382.7°C
  • Refractive Index: 1.791
  • PSA: 206.6
  • LogP: 6.20580
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